Cas no 45732-65-8 (1-Azabicyclo[2.2.2]octane, 4-ethyl-)
45732-65-8 structure
Product Name:1-Azabicyclo[2.2.2]octane, 4-ethyl-
1-Azabicyclo[2.2.2]octane, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-1-azabicyclo[2.2.2]octane
- Q ET
- 1-ethyl quinicludinium bromide, N-ethyl quinuclidinium bromide.
- 4-Ethylquinuclidine #
- SCHEMBL12256561
- 1-Azabicyclo[2.2.2]octane, 4-ethyl-
- DTXSID20196611
- ZLPCABMSTVWUGB-UHFFFAOYSA-N
- 4-Ethylquinuclidine
- 1-Azabicyclo(2.2.2)octane, 4-ethyl-
- 45732-65-8
- DTXCID60119102
-
- Inchi: 1S/C9H17N/c1-2-9-3-6-10(7-4-9)8-5-9/h2-8H2,1H3
- InChI Key: ZLPCABMSTVWUGB-UHFFFAOYSA-N
- SMILES: N12CCC(CC)(CC1)CC2
Computed Properties
- Exact Mass: 139.136099547Da
- Monoisotopic Mass: 139.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 3.2Ų
1-Azabicyclo[2.2.2]octane, 4-ethyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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